Cas no 917202-01-8 (N-Boc-3-cyclopentylamino-propionic Acid)

• Product Name: N-Boc-3-cyclopentylamino-propionic Acid
• CAS No: 917202-01-8
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 1969226
• PubChem ID: 17750352
• Update Time: 2025-04-21

N-Boc-3-cyclopentylamino-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[cyclopentyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic Acid
• N-Boc-3-cyclopentylamino-propionic acid
• SureCN6486048
• AGN-PC-01LR44
• CTK7G2149
• MolPort-002-500-633
• 3-(tert-butoxycarbonyl)propanoic acid
• AG-B-36192
• A12652
• SCHEMBL6486048
• 3-((tert-Butoxycarbonyl)(cyclopentyl)amino)propanoic acid
• MFCD09037942
• DTXSID20590453
• AKOS015996114
• 3-{[(tert-butoxy)carbonyl](cyclopentyl)amino}propanoic acid
• EN300-1071882
• 3-((tert-Butoxycarbonyl)(cyclopentyl)amino)propanoicacid
• N-(tert-Butoxycarbonyl)-N-cyclopentyl-beta-alanine
• N-Boc-3-cyclopentylamino-propionicacid
• 917202-01-8
• 3-(TERT-BUTOXYCARBONYL(CYCLOPENTYL)AMINO)PROPANOIC ACID
• N-Boc-3-cyclopentylamino-propionic Acid

• MDL： MFCD09037942
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14(9-8-11(15)16)10-6-4-5-7-10/h10H,4-9H2,1-3H3,(H,15,16)
• InChI Key： MTWOCVWWQJRBKC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CCC(=O)O)C1CCCC1)=O

Computed Properties

• Exact Mass: 257.16270821Da
• Monoisotopic Mass: 257.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives